An In-depth Technical Guide to Elucidating the In Vitro Mechanism of Action of 2-(2-Methylphenyl)-1-(4-morpholinyl)ethanethione
An In-depth Technical Guide to Elucidating the In Vitro Mechanism of Action of 2-(2-Methylphenyl)-1-(4-morpholinyl)ethanethione
Preamble: From Structure to Hypothetical Function
The compound 2-(2-Methylphenyl)-1-(4-morpholinyl)ethanethione represents a novel chemical entity for which, to date, no specific biological activity has been extensively documented in publicly available literature. Its structure, however, provides a compelling starting point for a hypothesis-driven investigation into its potential in vitro mechanism of action. This guide is formulated for researchers, scientists, and drug development professionals to provide a strategic and methodological framework for the comprehensive in vitro characterization of this and similar novel chemical entities. We will proceed by dissecting the molecule into its core functional components—the thioamide, the morpholine ring, and the 2-methylphenyl group—to inform a series of logical, tiered experimental investigations.
The thioamide group, an isostere of the more common amide bond, is known to alter the physicochemical properties of a molecule, potentially impacting target affinity, metabolic stability, and off-target effects.[1] Thioamides have been incorporated into biologically active compounds to enhance target affinity and stability against enzymatic hydrolysis.[2] The morpholine moiety is a prevalent feature in medicinal chemistry, recognized for its favorable physicochemical and metabolic properties, and is a component of numerous bioactive molecules and approved drugs.[3] Derivatives of morpholine have demonstrated a wide array of biological activities, including anticancer and anti-inflammatory effects.[3][4] The 2-methylphenyl group will influence the steric and electronic properties of the molecule, which can be critical for specific binding interactions with biological targets.
Given these structural features, we can hypothesize several potential avenues for the in vitro mechanism of action of 2-(2-Methylphenyl)-1-(4-morpholinyl)ethanethione. These include, but are not limited to, enzyme inhibition (e.g., kinases, proteases), modulation of receptor activity, or interference with protein-protein interactions. This guide will outline a systematic approach to test these hypotheses.
Part 1: Broad-Spectrum Phenotypic and Target-Based Screening
The initial phase of characterization aims to cast a wide net to identify any potential biological activity. A combination of broad phenotypic screening and target-based panel screening is recommended.
High-Throughput Phenotypic Screening
A high-throughput screen (HTS) against a diverse panel of human cancer cell lines is a robust starting point to identify any cytotoxic or cytostatic effects.
Experimental Protocol: Cell Viability/Cytotoxicity Assay
-
Cell Line Selection: A panel of well-characterized cancer cell lines representing different tissue origins (e.g., NCI-60 panel) should be selected.
-
Cell Plating: Cells are seeded into 96- or 384-well microplates at a predetermined optimal density and allowed to adhere overnight.
-
Compound Treatment: 2-(2-Methylphenyl)-1-(4-morpholinyl)ethanethione is serially diluted to a range of concentrations (e.g., from 100 µM down to 1 nM) and added to the cells. Appropriate vehicle controls (e.g., DMSO) and positive controls (e.g., a known cytotoxic agent like doxorubicin) must be included.
-
Incubation: Plates are incubated for a standard period (e.g., 48 or 72 hours) under controlled conditions (37°C, 5% CO₂).
-
Viability Assessment: Cell viability is assessed using a commercially available assay kit, such as one based on the reduction of resazurin (e.g., CellTiter-Blue®) or the quantification of ATP (e.g., CellTiter-Glo®).
-
Data Analysis: The results are normalized to the vehicle control, and dose-response curves are generated to determine the half-maximal inhibitory concentration (IC₅₀) for each cell line.
Causality Behind Experimental Choices: This assay provides a broad, unbiased assessment of the compound's effect on cell proliferation and survival. A significant and selective activity against certain cell lines can provide initial clues about the potential underlying mechanism.
In Vitro Safety and Liability Profiling
Early assessment of potential off-target effects is crucial. Screening against a panel of targets known to be associated with adverse drug reactions can de-risk a compound for further development.
Experimental Protocol: In Vitro Safety Panel Screening
-
Target Selection: A commercially available safety panel, such as the InVEST™ panel, should be utilized.[5] This typically includes a range of G-protein coupled receptors (GPCRs), ion channels (including hERG), kinases, and other enzymes.[5]
-
Assay Formats: The assays are typically radioligand binding assays for receptors and enzymatic assays for enzymes, performed at a fixed concentration of the test compound (e.g., 10 µM).
-
Data Interpretation: Results are expressed as a percentage of inhibition or stimulation. A significant effect (typically >50% inhibition) at 10 µM warrants further investigation with full dose-response curves to determine the IC₅₀ or Kᵢ.
Causality Behind Experimental Choices: This proactive approach helps to identify potential liabilities early in the drug discovery process, saving resources and guiding lead optimization.
Part 2: Target Deconvolution and Mechanistic Elucidation
Should the initial screening reveal significant biological activity, the next critical step is to identify the molecular target(s) and elucidate the mechanism of action.
Affinity-Based Target Identification
If the compound exhibits a potent and interesting phenotype, identifying its direct binding partner(s) is paramount.
Experimental Protocol: Affinity Chromatography
-
Compound Immobilization: A derivative of 2-(2-Methylphenyl)-1-(4-morpholinyl)ethanethione with a suitable linker arm is synthesized and covalently attached to a solid support (e.g., sepharose beads).
-
Cell Lysate Preparation: A cell lysate from a sensitive cell line is prepared, ensuring the preservation of protein integrity.
-
Affinity Pull-Down: The cell lysate is incubated with the immobilized compound. Proteins that bind to the compound will be captured on the beads.
-
Washing and Elution: The beads are washed to remove non-specific binders, and the specifically bound proteins are then eluted.
-
Protein Identification: The eluted proteins are identified using mass spectrometry (e.g., LC-MS/MS).
-
Validation: The identified potential targets must be validated through direct binding assays (e.g., Surface Plasmon Resonance - SPR) and functional assays.
Causality Behind Experimental Choices: This unbiased approach allows for the identification of direct binding partners without prior assumptions about the mechanism of action.
Pathway Analysis and Functional Assays
Based on the identified target or the observed phenotype, specific signaling pathways can be investigated. For instance, if the compound inhibits the proliferation of a cancer cell line known to be driven by a particular kinase, the effect on that kinase and its downstream signaling should be assessed.
Experimental Workflow: Kinase Inhibition
Caption: Workflow for assessing kinase inhibition.
Experimental Protocol: Western Blotting for Phospho-Proteins
-
Cell Treatment: Treat the sensitive cell line with varying concentrations of the compound for a defined period.
-
Cell Lysis: Lyse the cells to extract total protein.
-
Protein Quantification: Determine the protein concentration of each lysate.
-
SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a membrane.
-
Immunoblotting: Probe the membrane with primary antibodies specific for the phosphorylated and total forms of the target kinase's substrate.
-
Detection: Use a secondary antibody conjugated to an enzyme (e.g., HRP) for chemiluminescent detection.
-
Analysis: Quantify the band intensities to determine the effect of the compound on substrate phosphorylation.
Causality Behind Experimental Choices: This allows for the direct assessment of the compound's effect on a specific signaling event within the cellular context, validating the findings from biochemical assays.
Part 3: Quantitative Analysis and Data Presentation
All quantitative data should be presented in a clear and structured manner to facilitate comparison and interpretation.
Table 1: Summary of In Vitro Activity for 2-(2-Methylphenyl)-1-(4-morpholinyl)ethanethione
| Assay Type | Cell Line/Target | Endpoint | Result (IC₅₀/Kᵢ) |
| Cell Viability | MCF-7 | IC₅₀ | [Insert Value] µM |
| Cell Viability | A549 | IC₅₀ | [Insert Value] µM |
| Kinase Inhibition | PI3Kα | IC₅₀ | [Insert Value] nM |
| hERG Binding | hERG | Kᵢ | [Insert Value] µM |
Conclusion and Future Directions
This guide provides a comprehensive and logical framework for the initial in vitro characterization of 2-(2-Methylphenyl)-1-(4-morpholinyl)ethanethione. By employing a tiered approach of broad screening followed by specific mechanistic studies, researchers can efficiently and robustly elucidate its mechanism of action. The key is a hypothesis-driven approach, where the chemical structure informs the initial experimental design, and the results of each experiment guide the subsequent steps. The integration of biochemical, cell-based, and target identification methodologies, as outlined, will provide a holistic understanding of the compound's biological activity and its potential for further development.
References
-
Gante, J., et al. Thioamides: Synthesis, Stability, and Immunological Activities of Thioanalogues of Imreg. Journal of Medicinal Chemistry. Available at: [Link]
-
Mitchell, A. R., et al. Total In Vitro Biosynthesis of the Thioamitide Thioholgamide and Investigation of the Pathway. ResearchGate. Available at: [Link]
-
Miller, M. J., et al. Thioamides: Biosynthesis of Natural Compounds and Chemical Applications. PMC. Available at: [Link]
-
Ensley, B. D., et al. Metabolism of Thioamides by Ralstonia pickettii TA. ASM Journals. Available at: [Link]
-
Li, Y., et al. Biological activities of morpholine derivatives and molecular targets involved. ResearchGate. Available at: [Link]
-
Chandra, S., et al. SYNTHESIS CHARACTERIZATION AND BIOLOGICAL EVALUATION OF 2- (4-FLUOROPHENYL)-5-(1-METHYLETHYL)-3-PHENYL-4-[(PHENYL AMINO) CARBONYL]-1H PYRROLE-1-ETHANOL AND ITS DERIVATIVES. International Journal of Drug Development and Research. Available at: [Link]
-
Luesch, H. Target Identification and Mode of Action Studies. University of Florida. Available at: [Link]
-
Singhal, M., et al. Design synthesis and biological evaluation of 2-methylphenyl semicarbazone derivatives. Bangladesh Journal of Pharmacology. Available at: [Link]
-
Loganathan, S., et al. Synthesis and Biological Evaluation of Morpholine and Salicylamide Nucleus Based Derivatives. Academia.edu. Available at: [Link]
-
PubChem. 2-Methyl-1-(4-(methylthio)phenyl)-2-morpholino-1-propanone. Available at: [Link]
-
GSRS. 2-METHYL-4'-(METHYLTHIO)-2-MORPHOLINOPROPIOPHENONE. Available at: [Link]
-
Hayakawa, M., et al. Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110alpha inhibitors. PubMed. Available at: [Link]
-
Al-Ostoot, F. H., et al. Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. RSC Publishing. Available at: [Link]
-
Raoof, S. S., et al. Synthesis, Characterization and Study the Biological Activity of New Morpholine Derivative. ResearchGate. Available at: [Link]
-
Kumar, V., et al. Silicon Incorporated Morpholine Antifungals: Design, Synthesis, and Biological Evaluation. PMC. Available at: [Link]
-
Al-Khafaji, N. A. H., et al. Exploring the antioxidant, antimicrobial, cytotoxic and biothermodynamic properties of novel morpholine derivative bioactive Mn(ii), Co(ii) and Ni(ii) complexes – combined experimental and theoretical measurements towards DNA/BSA/SARS-CoV-2 3CLPro. RSC Publishing. Available at: [Link]
-
de Oliveira, R. B., et al. In silico target identification and pharmacokinetic profiling of 2-aryl-quinoline-4-carboxylic acid derivatives as potential antileishmanial agents. Frontiers. Available at: [Link]
-
Meltzer, P. C., et al. 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs. A promising class of monoamine uptake inhibitors. PMC. Available at: [Link]
-
Stanković, N., et al. Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. MDPI. Available at: [Link]
-
Srimal, R. C., et al. Pharmacological studies on 2-(2-(4-(3-methylphenyl)-1-piperazinyl)ethyl) quinoline (centhaquin). I. Hypotensive activity. PubMed. Available at: [Link]
-
Reaction Biology. Safety Pharmacology Solutions. Available at: [Link]
-
Antczak, C., et al. Inhibitors of 15-Prostaglandin Dehydrogenase To Potentiate Tissue Repair. SciSpace. Available at: [Link]

